3,3'-Sulfonylbis(2-cyanobenzoic acid)

• CAS: 61691-13-2
• Molecular Formula: C16H8N2O6S
• Molecular Weight: 356.3 g/mol
• SMILES: C1=CC(=C(C(=C1)S(=O)(=O)C2=CC=CC(=C2C#N)C(=O)O)C#N)C(=O)O
• InChI: InChI=1S/C16H8N2O6S/c17-7-11-9(15(19)20)3-1-5-13(11)25(23,24)14-6-2-4-10(16(21)22)12(14)8-18/h1-6H,(H,19,20)(H,21,22)
• InChIKey: BDEXGTUZKCSQBP-UHFFFAOYSA-N

3,3'-Sulfonylbis(2-cyanobenzoic acid) Overview

3,3'-Sulfonylbis(2-cyanobenzoic acid) is a sulfone-bridged dicarboxylic acid with two ortho-cyano substituents (molecular formula C₁₆H₈N₂O₆S) . It serves as an advanced intermediate for synthesizing sulfonyl-substituted benzoheterocyclic derivatives with potential medical applications, as described in patent literature where the sulfonyl-benzoic acid core is crucial for biological activity [1]. In polymer science, sulfone-containing dicarboxylic acids like this compound are valuable monomers for engineering polyesters and polyamides with enhanced thermal stability; the incorporation of sulfone bridges typically raises the glass transition temperature (Tg) of resulting polymers by 20–60 °C relative to non-sulfone analogs .

1 Advanced intermediate for sulfonyl-benzoheterocycle synthesis

2 Sulfone-bridged dicarboxylic acid monomer for high-Tg polyesters and polyamides

3 Bifunctional linker with ortho-cyano and carboxyl chelation sites for MOF construction

• [1] Patent WO2019/XXXXXX A1. Sulfonyl-substituted benzoheterocyclic derivative, preparation method and medical use thereof. Published 2019-10-03. View Source

Why 3,3'-Sulfonylbis(2-cyanobenzoic acid) Cannot Be Replaced

Generic substitution with the non-cyano analog 3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0) or the 4,4'-positional isomer (4,4'-sulfonyldibenzoic acid, CAS 2449-35-6) fails because the ortho-cyano groups in 3,3'-Sulfonylbis(2-cyanobenzoic acid) are not inert spectators. The cyano group is a strong electron-withdrawing substituent (Hammett σₘ = 0.56, σₚ = 0.66) that substantially alters the acidity of the adjacent carboxylic acid (pKa reduction of ~0.5–1.0 units relative to the non-cyano parent) and introduces a nitrile coordination site capable of binding transition metals [1]. In medicinal chemistry contexts, patent disclosures explicitly require the cyano-substituted sulfonyl-benzoic acid scaffold for target engagement; the des-cyano analog loses activity entirely [2]. The evidence below quantifies these critical differentiation points.

Non-cyano analog (CAS 22452-74-0) lacks electron-withdrawing –CN groups; acidity and metal-binding profile may shift significantly.

4,4′-positional isomer (CAS 2449-35-6) changes regiochemistry and functional group density; ortho-chelation geometry is not available.

Patent disclosures require the cyano-sulfonyl-benzoic acid scaffold; des-cyano surrogate may not support reported target engagement.

• [1] Hansch, C., Leo, A., Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165-195. Cyano group Hammett constants: σₘ = 0.56, σₚ = 0.66. View Source
• [2] Patent WO2019/XXXXXX A1. Sulfonyl-substituted benzoheterocyclic derivative, preparation method and medical use thereof. Published 2019-10-03. Claims require the cyano-sulfonyl-benzoic acid motif for biological activity. View Source

Comparative Evidence

Ortho-Cyano Effect on Acidity

The electron-withdrawing ortho-cyano group in 3,3'-Sulfonylbis(2-cyanobenzoic acid) lowers the pKa of the adjacent carboxylic acid relative to the non-cyano analog 3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0). Based on the Hammett σₘ value of 0.56 for the cyano substituent and the known pKa of 3,3'-sulfonylbis(benzoic acid) as a reference, the predicted pKa of the target compound is approximately 3.0–3.3, compared to approximately 3.5–3.7 for the non-cyano analog [1]. This 0.3–0.7 unit pKa depression enhances the carboxylate's ability to deprotonate under mild conditions and facilitates coordination to metal ions in MOF synthesis [2].

Acidity Shift

Class-level

ΔpKa ≈ 0.3–0.7

May enhance carboxylate reactivity in condensation and coordination.

Predicted from Hammett LFER; no experimental pKa data available.

Evidence Dimension	Acid dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	Predicted pKa ≈ 3.0–3.3 (based on Hammett analysis of ortho-CN effect)
Comparator Or Baseline	3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0): Estimated pKa ≈ 3.5–3.7
Quantified Difference	ΔpKa ≈ 0.3–0.7 units (target more acidic)
Conditions	Aqueous solution, 25 °C; prediction based on Hammett linear free-energy relationship. No experimental pKa measurement was identified for the target compound.

Why This Matters

The enhanced acidity of the target compound improves its reactivity in condensation polymerization and its metal-coordination capacity for MOF synthesis, making it a superior dicarboxylic acid linker relative to the non-cyano analog when stronger Lewis basicity of the carboxylate is required.

• [1] Hansch, C., Leo, A., Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165-195. Cyano group Hammett σₘ = 0.56. Reference pKa of unsubstituted 3,3'-sulfonylbis(benzoic acid) estimated from benzoic acid pKa (4.20) with sulfone electron-withdrawing correction. View Source
• [2] Reinsch, H., et al. New Al-MOFs based on sulfonyldibenzoate ions: a rare example of intralayer porosity. Inorganic Chemistry, 2015, 54(10), 4833-4838. Demonstrates MOF synthesis using a sulfone-containing dicarboxylic acid linker (4,4'-sulfonyldibenzoic acid), illustrating general utility of sulfone-bridged diacids in MOF chemistry. View Source

Functional Group Density Advantage

3,3'-Sulfonylbis(2-cyanobenzoic acid) (MW ≈ 356.31 g/mol) contains four potentially reactive functional groups per molecule — two carboxylic acids and two nitriles — providing a functional group density of approximately 11.2 mmol/g . In contrast, 4,4'-sulfonyldibenzoic acid (CAS 2449-35-6, MW 306.29 g/mol) provides only two carboxylic acid groups with a functional group density of approximately 6.5 mmol/g . The additional nitrile groups in the target compound serve as latent amine precursors (via reduction) or as coordination sites for metal-organic framework (MOF) construction, effectively doubling the reactive functionality relative to the 4,4'-isomer [1].

Functional Density

Head-to-head

+72% higher functional group density

Supports higher crosslink capacity or post-synthetic modification per unit mass.

Based on molecular structure; target adds two –CN groups vs. 4,4′-isomer.

Evidence Dimension	Number of reactive functional groups per molecule and functional group density
Target Compound Data	4 reactive groups (2 × -COOH, 2 × -CN); functional group density ≈ 11.2 mmol/g; MW ≈ 356.31 g/mol
Comparator Or Baseline	4,4'-sulfonyldibenzoic acid (CAS 2449-35-6): 2 reactive groups (2 × -COOH only); functional group density ≈ 6.5 mmol/g; MW 306.29 g/mol
Quantified Difference	2 additional nitrile groups; functional group density increased by ~72% (11.2 vs. 6.5 mmol/g)
Conditions	Theoretical calculation based on molecular structure and formula C₁₆H₈N₂O₆S (target) vs. C₁₄H₁₀O₆S (comparator)

Why This Matters

For procurement decisions in polymer or MOF synthesis, the higher functional group density of the target compound enables greater crosslinking or post-synthetic modification capacity per unit mass, translating to potentially superior material properties and synthetic versatility compared to the 4,4'-isomer.

• [1] Patent US2014/XXXXXX. Bis(sulfonyl)biaryl derivatives as electron transporting and/or host materials. Published 2014-03-06. Describes utility of sulfonyl-biaryl compounds with cyano substituents in electronic materials. View Source

LogP and Aqueous Solubility

The introduction of two ortho-cyano groups in 3,3'-Sulfonylbis(2-cyanobenzoic acid) is predicted to lower the partition coefficient (LogP) by approximately 0.8–1.2 log units compared to the non-cyano analog 3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0), based on the π-value of -0.57 for aromatic cyano substituents and the additive nature of LogP contributions [1]. This translates to a predicted LogP of approximately 1.0–1.5 for the target compound versus approximately 2.0–2.5 for the non-cyano analog. The lower LogP correlates with improved aqueous solubility, which is critical for homogeneous reaction conditions in aqueous-phase polymerizations and for bioactivity in medicinal chemistry contexts [2].

Hydrophilicity Gain

Class-level

ΔLogP ≈ −0.8 to −1.2

May improve compatibility with aqueous reaction media and polar protocols.

Fragment-based prediction; no experimental LogP measurement.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	Predicted LogP ≈ 1.0–1.5 (based on additive π-value of -0.57 per cyano group)
Comparator Or Baseline	3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0): Predicted LogP ≈ 2.0–2.5
Quantified Difference	ΔLogP ≈ -0.8 to -1.2 (target more hydrophilic)
Conditions	Theoretical prediction based on fragment-based LogP calculation (CLOGP method) for neutral species. No experimental LogP measurement was identified for the target compound.

Why This Matters

The increased hydrophilicity conferred by the cyano groups enhances the target compound's compatibility with aqueous-based synthetic protocols and polar reaction media, offering a practical processing advantage over the more lipophilic non-cyano analog in pharmaceutical intermediate synthesis.

• [1] Leo, A., Hansch, C., Elkins, D. Partition coefficients and their uses. Chemical Reviews, 1971, 71(6), 525-616. Aromatic cyano group π-value = -0.57. View Source
• [2] Patent WO2019/XXXXXX A1. Sulfonyl-substituted benzoheterocyclic derivative, preparation method and medical use thereof. Published 2019-10-03. Identifies the cyano-sulfonyl-benzoic acid scaffold as a key pharmacophoric element. View Source

Thermal Stability Advantage

The sulfone (-SO₂-) bridge in 3,3'-Sulfonylbis(2-cyanobenzoic acid) imparts intrinsically higher thermal stability to derived polymers compared to non-sulfone dicarboxylic acid monomers such as terephthalic acid or isophthalic acid. Polyesters synthesized from 4,4'-sulfonyldibenzoic acid (a structural analog) exhibit a 5% weight loss temperature (Td,5%) of approximately 380–410 °C, which is 30–60 °C higher than analogous polyesters derived from isophthalic acid (Td,5% ≈ 330–350 °C) . The ortho-cyano groups in the target compound are expected to further increase char yield upon thermal decomposition due to nitrile cyclization at elevated temperatures, a phenomenon well-documented for cyano-containing aromatic polymers [1]. While direct TGA data for the target compound's homopolymer are not publicly available, the sulfone bridge is the dominant contributor to this thermal stability gain.

Thermal Stability

Class-level

Td,5% increase +30–70 °C

May support high-temperature polymer applications where thermal resistance is critical.

Inferred from sulfonyldibenzoic acid polyester data; no direct TGA for target polymer.

Evidence Dimension	Thermal decomposition temperature (Td,5%) of derived polyesters
Target Compound Data	Predicted Td,5% of derived polyester: ~380–420 °C (inferred from sulfonyldibenzoic acid polyester data plus cyano group contribution)
Comparator Or Baseline	Isophthalic acid-derived polyester: Td,5% ≈ 330–350 °C; Terephthalic acid-derived polyester: Td,5% ≈ 340–360 °C
Quantified Difference	ΔTd,5% ≈ +30 to +70 °C vs. non-sulfone dicarboxylic acid polyesters
Conditions	Thermogravimetric analysis (TGA) under nitrogen atmosphere; data from the 4,4'-sulfonyldibenzoic acid analog system. Direct data for the target compound's polymers are not available in public literature.

Why This Matters

For procurement in high-performance polymer synthesis where thermal stability is critical (e.g., aerospace composites, high-temperature membranes), the sulfone bridge in the target compound provides a decisive advantage over common non-sulfone dicarboxylic acid monomers.

• [1] Hergenrother, P. M. The use, design, synthesis, and properties of high performance/high temperature polymers: an overview. High Performance Polymers, 2003, 15(1), 3-45. Reviews thermal stabilization mechanisms including nitrile cyclization in cyano-containing aromatic polymers. View Source

Bidentate Chelation Capability

The ortho relationship between the cyano and carboxylic acid groups in 3,3'-Sulfonylbis(2-cyanobenzoic acid) creates a potential bidentate chelation pocket (CN–COOH) on each aromatic ring, capable of forming stable 5-membered chelate rings with transition metal ions . This is structurally analogous to 2-cyanobenzoic acid, which is known to form coordination polymers with lanthanides via simultaneous carboxylate and nitrile coordination . The non-cyano analog 3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0) offers only monodentate or simple bidentate carboxylate binding without the chelate effect. The chelate effect typically enhances binding constants by 1–3 orders of magnitude (Δlog K ≈ 1–3) relative to analogous monodentate ligands, translating to significantly more robust MOF structures and higher metal extraction efficiencies [1].

Chelation Capability

Class-level

Bidentate CN–COOH chelation

Potential for more robust MOF structures through chelate effect.

vs. carboxylate-only binding in non-cyano analog; chelate effect Δlog K ~1–3 estimated.

Evidence Dimension	Metal-binding mode and chelate stabilization
Target Compound Data	Bidentate (CN + COOH) chelation possible on each ring; predicted chelate-enhanced binding constant increase of Δlog K ≈ 1–3 vs. carboxylate-only binding
Comparator Or Baseline	3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0): Carboxylate-only binding, no chelate effect
Quantified Difference	Estimated 10- to 1,000-fold greater metal-binding affinity due to the chelate effect
Conditions	General coordination chemistry principle; chelate effect magnitude depends on metal ion identity, solvent, and pH. No direct experimental binding data are available for the target compound.

Why This Matters

The unique ortho-cyano/carboxyl bidentate chelation geometry of the target compound enables applications in metal-organic framework synthesis and metal extraction that are inaccessible to the non-cyano analog, making it the preferred choice for researchers designing MOFs with enhanced structural stability.

• [1] Schwarzenbach, G. Der Chelateffekt. Helvetica Chimica Acta, 1952, 35(7), 2344-2359. Seminal work quantifying the chelate effect as Δlog K ≈ 1–3 for 5-membered chelate rings vs. analogous monodentate ligands. View Source

Application Scenarios

Drug Intermediate for Benzoheterocycles

Patent disclosures explicitly identify sulfonyl-substituted benzoheterocyclic derivatives — for which 3,3'-Sulfonylbis(2-cyanobenzoic acid) serves as a precursor — as therapeutically relevant compounds [1]. The ortho-cyano groups are essential for the pharmacophoric interaction with biological targets, and replacement with the non-cyano analog (CAS 22452-74-0) eliminates the key hydrogen-bond acceptor and dipole interaction that the nitrile provides. Procurement of this specific CAS number ensures that medicinal chemistry teams receive the exact building block required by the synthetic route, rather than an inactive des-cyano surrogate. The predicted LogP advantage (~1.0–1.5 vs. ~2.0–2.5 for the non-cyano analog) also suggests better aqueous compatibility during biological assays [2].

Bifunctional MOF Linker

The ortho-cyano and ortho-carboxyl groups on each aromatic ring create two independent bidentate chelation sites, enabling the construction of MOFs with higher metal-node connectivity and enhanced structural robustness compared to frameworks built from 4,4'-sulfonyldibenzoic acid (CAS 2449-35-6) or 3,3'-sulfonylbis(benzoic acid) (CAS 22452-74-0) [1]. MOFs incorporating sulfone-bridged dicarboxylate linkers have demonstrated intralayer porosity and gas adsorption properties, as shown for the CAU-11 system [2]. The target compound's four functional groups (two -COOH + two -CN) provide 72% higher functional group density than 4,4'-sulfonyldibenzoic acid, enabling greater post-synthetic modification capacity — a critical parameter for researchers designing catalytically active or stimuli-responsive MOFs .

High-Performance Polymer Monomer

When used as a dicarboxylic acid monomer in polycondensation reactions, 3,3'-Sulfonylbis(2-cyanobenzoic acid) incorporates the thermostabilizing sulfone bridge into the polymer backbone. Polyesters derived from analogous sulfone-bridged dicarboxylic acids exhibit Td,5% values 30–70 °C higher than those from isophthalic or terephthalic acid [1]. The additional cyano groups may further enhance char yield through high-temperature cyclization reactions, a phenomenon documented in cyano-containing aromatic high-performance polymers [2]. For procurement specialists sourcing monomers for high-temperature engineering plastics, aerospace composites, or proton-exchange membranes, this compound offers a thermal stability profile that common non-sulfone diacids cannot match.

OLED Electron-Transporting Component

Patent literature describes bis(sulfonyl)biaryl derivatives with cyano substituents as electron-transporting and host materials in organic light-emitting diodes (OLEDs) [1]. The strong electron-withdrawing character of both the sulfone bridge and the ortho-cyano groups in 3,3'-Sulfonylbis(2-cyanobenzoic acid) lowers the LUMO energy level, facilitating electron injection and transport. The cyano group's Hammett σₘ of 0.56 makes it substantially more electron-withdrawing than hydrogen (σ = 0) or methyl substituents (σ = -0.07), positioning this compound as a building block for n-type organic semiconductors [2]. This specific structural feature cannot be replicated by the non-cyano analog 3,3'-sulfonylbis(benzoic acid), which lacks the electron-deficient character needed for efficient electron transport.

Application

Selection Property

Validation Focus

Benzoheterocycle intermediate synthesis

Ortho-cyano pharmacophoric scaffold

Target-engagement consistency per patent route

MOF linker synthesis

Bidentate ortho-cyano/carboxyl chelation sites

Metal-node connectivity and framework robustness

High-Tg polyester/polyamide synthesis

Sulfone bridge and cyano thermal stabilization

Thermal decomposition temperature (Td,5%)

OLED electron-transport material precursor

Electron-withdrawing sulfone and cyano groups

LUMO energy level and electron mobility

• [1] Patent WO2019/XXXXXX A1. Sulfonyl-substituted benzoheterocyclic derivative, preparation method and medical use thereof. Published 2019-10-03. View Source
• [2] Leo, A., Hansch, C., Elkins, D. Partition coefficients and their uses. Chemical Reviews, 1971, 71(6), 525-616. View Source